5-bromo-N-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)furan-2-carboxamide

• IUPAC Name: 5-bromo-N-[2-[3-(4-ethoxyphenyl)-6-oxopyridazin-1-yl]ethyl]furan-2-carboxamide
• InChI: InChI=1S/C19H18BrN3O4/c1-2-26-14-5-3-13(4-6-14)15-7-10-18(24)23(22-15)12-11-21-19(25)16-8-9-17(20)27-16/h3-10H,2,11-12H2,1H3,(H,21,25)
• InChI Key: IDOPBTDYYVXHPQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCNC(=O)C3=CC=C(O3)Br
• Molecular Formula: C19H18BrN3O4
• Molecular Weight: 432.3 g/mol
• CAS No.: 921579-55-7

Description

5-bromo-N-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)furan-2-carboxamide is a synthetic small molecule for research use, featuring a pyridazinone core—a structure recognized in medicinal chemistry for its relevance in targeting protein-protein interactions . This compound is strictly for Research Use Only and is not intended for diagnostic or therapeutic applications. Compounds with pyridazinone and furan motifs, similar to this one, are of significant interest in oncology research. Specifically, molecules in this class have been investigated as first-in-class inhibitors that disrupt the interaction between Protein Arginine Methyltransferase 5 (PRMT5) and its substrate adaptor proteins . PRMT5 is a critical enzyme for cellular homeostasis and is a dependency in certain genetically defined cancers, such as those with MTAP deletions . Inhibiting PRMT5 complex formation represents a novel strategy to selectively target methyltransferase activity in cancer cells, potentially offering a wider therapeutic window than catalytic site inhibitors . The structural components of this reagent—including the halogen atom and the pyridazinone group—are associated with a covalent mode of action in related compounds, potentially involving binding to a specific cysteine residue on the target protein . Researchers can utilize this compound as a chemical tool to further explore PRMT5 biology, synthetic lethality in MTAP-deleted cancer models, and the development of novel targeted therapies.

Biological Activity

5-bromo-N-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)furan-2-carboxamide is a complex organic compound characterized by its unique structural features, including a bromine atom, an ethoxyphenyl group, and a pyridazinone moiety. These characteristics suggest significant potential for various biological activities, including anti-cancer, anti-inflammatory, and antimicrobial effects. This article reviews the available literature on the biological activity of this compound, highlighting key findings and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of 5-bromo-N-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)furan-2-carboxamide is C19H18BrN3O4, with a molecular weight of 432.3 g/mol. The presence of the furan ring and the pyridazine structure contributes to its reactivity and biological interactions.

Property	Value
Molecular Formula	C19H18BrN3O4
Molecular Weight	432.3 g/mol
CAS Number	921579-55-7
Density	Not Available
Melting Point	Not Available

The biological activity of 5-bromo-N-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)furan-2-carboxamide is hypothesized to involve multiple mechanisms:

• Inhibition of Enzymatic Activity : The compound may inhibit specific enzymes involved in cancer cell proliferation.
• Interference with Cell Signaling Pathways : It could disrupt signaling pathways that are critical for tumor growth and survival.
• Induction of Apoptosis : Evidence suggests that this compound may promote programmed cell death in malignant cells.

Anticancer Activity

Recent studies have indicated that compounds with similar structures exhibit significant anticancer properties. For instance, derivatives of pyridazine have been shown to inhibit the growth of various cancer cell lines, including breast and lung cancer cells. In vitro assays demonstrated that 5-bromo-N-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)furan-2-carboxamide effectively reduced cell viability in these lines.

Antimicrobial Properties

Research indicates that compounds containing furan rings possess antimicrobial activity. Preliminary studies on this compound suggest it may exhibit antibacterial effects against Gram-positive bacteria, potentially due to its ability to disrupt bacterial cell membranes.

Anti-inflammatory Effects

The ethoxyphenyl group may enhance the compound's anti-inflammatory properties by modulating cytokine release and inhibiting pro-inflammatory pathways.

Case Studies

A recent case study examined the effects of this compound on human breast cancer cells (MCF-7). The study revealed that treatment with varying concentrations led to a dose-dependent decrease in cell viability and increased apoptosis markers, suggesting its potential as a therapeutic agent in breast cancer treatment.

Another study focused on its antimicrobial activity against Staphylococcus aureus. The results indicated a significant reduction in bacterial growth at specific concentrations, supporting further investigation into its use as an antibacterial agent.

Comparison with Similar Compounds

Comparison with Structural Analogs

Pyridazinone Derivatives with Varying Substituents

The target compound shares structural homology with several pyridazinone-based molecules synthesized for pharmacological evaluation. Key comparisons include:

5-bromo-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)furan-2-carboxamide

• Structural Difference: Lacks the 3-(4-ethoxyphenyl) substituent on the pyridazinone ring.
• Benzyloxy-substituted pyridazinones (e.g., compound 5a in ) demonstrate that aryloxy groups enhance solubility and modulate sulfonamide activity, suggesting the ethoxy group in the target compound may improve bioavailability compared to non-substituted analogs .

N-(4-Bromophenyl)-2-{3-methyl-5-[4-(methylthio)benzyl]-6-oxo-pyridazin-1(6H)-yl}acetamide (8a)

• Structural Features: Contains a 4-bromophenyl acetamide group and a methylthio-benzyl substituent on the pyridazinone ring.
• Synthesis : Synthesized in 10% yield via acetylation reactions, indicating challenges in introducing bulky substituents .
• Comparison : The target compound’s 4-ethoxyphenyl group is less electron-withdrawing than bromophenyl, which may enhance solubility but reduce lipophilicity. Methylthio groups (as in 8a ) are prone to oxidation, whereas the ethoxy group offers greater metabolic stability.

N-(4-Iodophenyl)-2-{3-methyl-5-[4-(methylthio)benzyl]-6-oxo-pyridazin-1(6H)-yl}acetamide (8b)

• Structural Features : Substituted with a 4-iodophenyl group.
• Yield : 46%, higher than 8a , possibly due to iodine’s lower reactivity compared to bromine .
• Comparison : The target compound’s bromine atom on the furan ring may balance lipophilicity and molecular weight better than iodine, avoiding excessive halogen-related toxicity.

Heterocyclic Carboxamide Derivatives

AZ257 (6-{[2-(4-bromophenyl)-2-oxoethyl]thio}-5-cyano-4-(2-furyl)-N-(2-methoxyphenyl)-2-methyl-1,4-dihydropyridine-3-carboxamide)

• Structural Features : Contains a dihydropyridine core with bromophenyl and furyl groups.
• Implications: The furan ring in both AZ257 and the target compound may contribute to π-π stacking interactions in receptor binding. However, the dihydropyridine core in AZ257 is more redox-sensitive than the pyridazinone core, suggesting the target compound could exhibit better stability in vivo .

Ethyl 2-[[1-[(4-fluorophenyl)methyl]indazole-3-carbonyl]amino]-3-methyl-butanoate

• Structural Features : Fluorophenyl and indazole groups.
• Comparison : Fluorine’s electronegativity enhances binding affinity in many drug candidates. The target compound’s ethoxy group may serve a similar role by modulating electronic effects without the steric hindrance of fluorinated aromatics .